Cas no 1247448-34-5 ((4,5-Dibromofuran-2-yl)methanesulfonamide)

• Product Name: (4,5-Dibromofuran-2-yl)methanesulfonamide
• CAS No: 1247448-34-5
• MF: C₅H₅Br₂NO₃S
• MW: 318.971098661423
• CID: 5282428
• PubChem ID: 165750831
• Update Time: 2025-10-28

(4,5-Dibromofuran-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-679545
• 1247448-34-5
• (4,5-dibromofuran-2-yl)methanesulfonamide
• (4,5-Dibromofuran-2-yl)methanesulfonamide

• Inchi： 1S/C5H5Br2NO3S/c6-4-1-3(11-5(4)7)2-12(8,9)10/h1H,2H2,(H2,8,9,10)
• InChI Key： NMUOQFJQZYIVFI-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CS(N)(=O)=O)Br

Computed Properties

• Exact Mass: 318.83364g/mol
• Monoisotopic Mass: 316.83569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7Ų

Additional information on (4,5-Dibromofuran-2-yl)methanesulfonamide

Comprehensive Guide to (4,5-Dibromofuran-2-yl)methanesulfonamide (CAS No. 1247448-34-5): Properties, Applications, and Market Insights

(4,5-Dibromofuran-2-yl)methanesulfonamide, with the CAS No. 1247448-34-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their versatile applications in drug discovery and material science. The presence of bromine atoms and a methanesulfonamide group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of (4,5-Dibromofuran-2-yl)methanesulfonamide include a molecular weight of approximately 328.97 g/mol and a distinct molecular formula of C₅H₅Br₂NO₃S. Its furan ring structure is particularly noteworthy, as furan derivatives are often explored for their bioactivity. Researchers are increasingly interested in this compound due to its potential role in developing antimicrobial agents and anti-inflammatory drugs, aligning with current trends in combating antibiotic resistance and chronic diseases.

One of the key applications of CAS No. 1247448-34-5 is in the field of medicinal chemistry, where it serves as a building block for designing novel therapeutic agents. Recent studies have highlighted its utility in creating small-molecule inhibitors targeting specific enzymes or pathways. For instance, its structural features make it a candidate for modulating kinase activity, a hot topic in cancer research and autoimmune disease treatment.

In addition to pharmaceuticals, (4,5-Dibromofuran-2-yl)methanesulfonamide finds use in agrochemical formulations. The compound’s ability to interact with biological systems has led to investigations into its potential as a pesticide intermediate. With the growing demand for sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound’s unique properties position it as a promising candidate.

The market for furan-based compounds like CAS No. 1247448-34-5 is expanding, driven by advancements in synthetic chemistry and increasing R&D investments. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the demands of academic and industrial researchers. Its commercial availability in varying purities (e.g., ≥95%, ≥98%) further enhances its accessibility for diverse applications.

From a synthetic perspective, (4,5-Dibromofuran-2-yl)methanesulfonamide can be prepared through multi-step organic reactions, often involving bromination and sulfonylation of furan precursors. Researchers are also exploring green chemistry approaches to optimize its synthesis, minimizing waste and improving yield—a trend aligned with global sustainability goals.

Safety and handling of CAS No. 1247448-34-5 are critical considerations. While not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader emphasis on lab safety protocols in chemical research.

Looking ahead, the future of (4,5-Dibromofuran-2-yl)methanesulfonamide appears promising, with ongoing studies exploring its mechanistic roles and derivative potential. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in next-generation drug discovery and material innovation.